Cas no 1797247-56-3 (4-bromo-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide)

• Product Name: 4-bromo-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• CAS No: 1797247-56-3
• MF: C₁₆H₁₈BrN₃O₃S₂
• MW: 444.366420269012
• CID: 6397702
• PubChem ID: 71806978
• Update Time: 2025-06-27

4-bromo-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• 4-bromo-N-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]thiophene-2-carboxamide
• 4-BROMO-N-{[1-(PYRIDINE-3-SULFONYL)PIPERIDIN-4-YL]METHYL}THIOPHENE-2-CARBOXAMIDE
• 1797247-56-3
• F6436-2970
• 4-bromo-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)thiophene-2-carboxamide
• AKOS024560033

• Inchi： 1S/C16H18BrN3O3S2/c17-13-8-15(24-11-13)16(21)19-9-12-3-6-20(7-4-12)25(22,23)14-2-1-5-18-10-14/h1-2,5,8,10-12H,3-4,6-7,9H2,(H,19,21)
• InChI Key： CRUWCWPGCRQAKS-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(S(C3=CC=CN=C3)(=O)=O)CC2)=O)SC=C(Br)C=1

Computed Properties

• Exact Mass: 442.99730g/mol
• Monoisotopic Mass: 442.99730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 4-bromo-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide

Comprehensive Overview of 4-bromo-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide (CAS No. 1797247-56-3)

In the realm of medicinal chemistry and drug discovery, 4-bromo-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide (CAS No. 1797247-56-3) has emerged as a compound of significant interest. This molecule, characterized by its unique thiophene-carboxamide core and pyridine-sulfonyl moiety, is being extensively studied for its potential applications in targeting various biological pathways. Researchers are particularly intrigued by its structural complexity, which combines a brominated thiophene scaffold with a piperidine derivative, offering a versatile platform for further modifications.

The compound's CAS No. 1797247-56-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its sulfonamide and carboxamide functional groups are key to its interactions with enzymes and receptors, making it a candidate for drug design and pharmacological research. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models predict their binding affinities and optimize their bioavailability.

One of the most discussed aspects of 4-bromo-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide is its potential role in addressing undruggable targets. With the rise of precision medicine, researchers are exploring how its heterocyclic framework can be tailored to modulate protein-protein interactions or allosteric sites. This aligns with the broader industry focus on small-molecule therapeutics for complex diseases, where traditional approaches have fallen short.

From a synthetic chemistry perspective, the compound's bromo-substituted thiophene offers a handle for further cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This flexibility is crucial for library diversification in fragment-based drug discovery. Moreover, its piperidin-4-ylmethyl linker enhances solubility, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are investigating catalytic methods to synthesize its sulfonamide moiety more sustainably, reducing reliance on hazardous reagents. This resonates with the global push for eco-friendly synthesis in pharmaceutical manufacturing.

In summary, 4-bromo-N-{1-(pyridine-3-sulfonyl)piperidin-4-ylmethyl}thiophene-2-carboxamide represents a compelling case study at the intersection of medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications and adaptability to modern drug discovery paradigms ensure its continued prominence in research pipelines worldwide.